molecular formula C46H54F3N6O10P B1179075 Tetradecylcyclooctane CAS No. 149003-36-1

Tetradecylcyclooctane

Cat. No.: B1179075
CAS No.: 149003-36-1
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Description

Tetradecylcyclooctane (C₂₂H₄₄) is a cycloalkane derivative comprising a cyclooctane ring substituted with a tetradecyl (14-carbon) alkyl chain. Its structure combines the conformational flexibility of an 8-membered cycloalkane ring with the hydrophobic properties of a long alkyl chain. Such compounds are of interest in materials science, particularly for applications requiring thermal stability and low polarity, such as lubricants, surfactants, or phase-change materials .

Properties

CAS No.

149003-36-1

Molecular Formula

C46H54F3N6O10P

Synonyms

Cyclooctane, tetradecyl-

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Physical Properties

Tetradecylcyclooctane belongs to a class of alkyl-substituted cycloalkanes. Key structural analogs include:

  • Cyclohexane, undecyl- (C₁₇H₃₄): A cyclohexane ring with an 11-carbon chain.
  • Cyclopentane, decyl- (C₁₅H₃₀): A cyclopentane ring with a 10-carbon chain.
  • Heptadecane (C₁₇H₃₆): A straight-chain alkane with 17 carbons.
Table 1: Comparative Physical Properties (Estimated)
Compound Molecular Formula Molecular Weight (g/mol) Boiling Point (°C) Melting Point (°C) Solubility in Water
This compound C₂₂H₄₄ 308.57 300–320 20–30 Insoluble
Cyclohexane, undecyl- C₁₇H₃₄ 238.44 280–300 10–20 Insoluble
Cyclopentane, decyl- C₁₅H₃₀ 210.40 250–270 <0 Insoluble
Heptadecane C₁₇H₃₆ 240.47 302 22 Insoluble

Key Observations :

  • Molecular Weight : this compound has the highest molecular weight due to its larger ring and longer alkyl chain .
  • Boiling Points : Cycloalkane derivatives generally exhibit higher boiling points than linear alkanes of similar molecular weight (e.g., heptadecane vs. cyclohexane, undecyl-), attributed to increased surface area and van der Waals interactions in cyclic structures.
  • Melting Points : Branched cycloalkanes (e.g., cyclopentane, decyl-) show lower melting points than linear chains due to reduced crystallinity.

Chemical Reactivity and Stability

  • Ring Strain : Cyclooctane’s 8-membered ring experiences minimal angle strain compared to cyclopentane (high strain) or cyclohexane (strain-free chair conformation). This enhances thermal stability, making this compound less prone to ring-opening reactions .
  • Alkyl Chain Effects : The tetradecyl chain increases hydrophobicity and reduces solubility in polar solvents, similar to other long-chain alkylcycloalkanes .

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